Cas no 1805379-52-5 (5-Chloro-4-(difluoromethyl)-2-hydroxy-3-methoxypyridine)

• Product Name: 5-Chloro-4-(difluoromethyl)-2-hydroxy-3-methoxypyridine
• CAS No: 1805379-52-5
• MF: C₇H₆ClF₂NO₂
• MW: 209.577847957611
• CID: 4869804
• Update Time: 2025-06-09

5-Chloro-4-(difluoromethyl)-2-hydroxy-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-4-(difluoromethyl)-2-hydroxy-3-methoxypyridine

• Inchi： 1S/C7H6ClF2NO2/c1-13-5-4(6(9)10)3(8)2-11-7(5)12/h2,6H,1H3,(H,11,12)
• InChI Key： VSTKIEZPLMCJOC-UHFFFAOYSA-N
• SMILES： ClC1=CNC(C(=C1C(F)F)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 0.9
• Topological Polar Surface Area: 38.3

Additional information on 5-Chloro-4-(difluoromethyl)-2-hydroxy-3-methoxypyridine

5-Chloro-4-(difluoromethyl)-2-hydroxy-3-methoxypyridine: A Comprehensive Overview

5-Chloro-4-(difluoromethyl)-2-hydroxy-3-methoxypyridine, identified by the CAS number 1805379-52-5, is a structurally complex aromatic compound with significant potential in various chemical and pharmaceutical applications. This compound, belonging to the pyridine family, features a unique combination of substituents that confer it with distinct chemical properties. The presence of chlorine, difluoromethyl, hydroxy, and methoxy groups on the pyridine ring makes it a versatile molecule for research and development in fields such as agrochemicals, pharmaceuticals, and materials science.

The synthesis of 5-Chloro-4-(difluoromethyl)-2-hydroxy-3-methoxypyridine involves multi-step organic reactions, often employing advanced catalytic systems to achieve high yields and purity. Recent advancements in catalytic chemistry have enabled more efficient pathways for its production, reducing costs and environmental impact. The compound's synthesis is particularly notable for its use of fluorination techniques, which are critical in modern organic synthesis for introducing fluorinated groups that enhance bioavailability and stability in pharmaceutical compounds.

Recent studies have highlighted the potential of 5-Chloro-4-(difluoromethyl)-2-hydroxy-3-methoxypyridine as a precursor in the development of novel herbicides. Its ability to inhibit specific enzymes involved in plant metabolism has shown promise in controlling invasive species without adverse effects on non-target organisms. This application aligns with the growing demand for sustainable agricultural practices that minimize environmental harm.

In the pharmaceutical sector, the compound has been explored as a lead molecule for anti-inflammatory and anticancer drug development. Its hydroxyl and methoxy groups contribute to hydrogen bonding capabilities, enhancing its bioavailability. Furthermore, the difluoromethyl group introduces electronic effects that can modulate the compound's interaction with biological targets, making it a valuable starting point for drug design.

The environmental impact of 5-Chloro-4-(difluoromethyl)-2-hydroxy-3-methoxypyridine has also been a focus of recent research. Studies indicate that the compound undergoes rapid degradation under aerobic conditions, reducing its persistence in aquatic environments. This characteristic is crucial for ensuring its safe use in agricultural and industrial applications.

In conclusion, 5-Chloro-4-(difluoromethyl)-2-hydroxy-3-methoxypyridine (CAS No. 1805379-52-5) stands out as a multifaceted compound with diverse applications across various industries. Its unique structure and favorable chemical properties make it an attractive candidate for further research and development. As scientific understanding of this compound continues to evolve, it is poised to play an increasingly important role in advancing both chemical innovation and sustainable practices.